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Compound of Interest

Compound Name: 3-Bromo-N,N-dimethylaniline

Cat. No.: B018768

This document provides critical safety and logistical information for the handling, storage, and
disposal of 3-Bromo-N,N-dimethylaniline (CAS No. 16518-62-0). The following procedures
are compiled from safety data sheets and are intended to establish a robust framework for safe
laboratory operations for researchers, scientists, and drug development professionals.

Hazard Summary: 3-Bromo-N,N-dimethylaniline is harmful if swallowed, in contact with skin,
or if inhaled.[1][2][3] It is known to cause skin irritation and serious eye irritation.[1][2][3]

Personal Protective Equipment (PPE)

Effective protection is paramount when handling this compound. The following table
summarizes the recommended personal protective equipment.
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Protection Type

Recommended Equipment

Standards and
Specifications

Eye and Face

Safety glasses with side-
shields or tightly fitting safety
goggles.[4] A face shield
should be used when there is

a splash hazard.[4]

NIOSH (US) or EN 166 (EU)
approved.[4]

Skin

Chemical-resistant gloves. A
full-length lab coat, long pants,
and closed-toe shoes are
required.[4] For short-term use,
nitrile gloves may be sufficient,
but it is crucial to consult the
glove manufacturer's
compatibility data.[4][5] For
similar compounds like aniline,
Butyl, Neoprene, or Viton
gloves are recommended for

longer-term handling.[6]

Gloves must satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374 derived from it.[4]

Respiratory

A NIOSH-approved respirator
is necessary when engineering
controls are inadequate, during
spills, or for nuisance

exposures.

For nuisance exposures, use a
type P95 (US) or type P1 (EU
EN 143) particle respirator. For
higher-level protection, use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[4]

Experimental Protocols: Safe Handling and Disposal

Handling:

e Always work in a well-ventilated area. The use of a chemical fume hood is strongly

recommended.[1][5]
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e Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]
e Avoid all direct contact with the substance. Do not get it in eyes, on skin, or on clothing.[1][7]
» Prevent the formation of aerosols or dust.
e Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[1][2]
e Wash hands thoroughly after handling.[1][2]
Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7]
o Keep away from incompatible materials such as strong oxidizing agents and strong acids.[3]
e The storage area should be secure.
Disposal:
e This material and its container must be disposed of as hazardous waste.[7]

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1][2]

e Do not empty into drains.

Emergency First Aid Procedures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1][5]

 In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water for at least 15 minutes.[1] Seek medical attention.

e In Case of Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at
least 15 minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL17279&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL17279&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10854~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2007:50:46~~4-Bromo-N%20N-dimethylaniline~~
https://www.fishersci.com/store/msds?partNumber=AAL17279&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/p/B6378
https://www.fishersci.com/store/msds?partNumber=AAL17279&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/p/B6378
https://www.fishersci.com/store/msds?partNumber=AAL17279&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10854~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2007:50:46~~4-Bromo-N%20N-dimethylaniline~~
https://www.fishersci.com/shop/products/3-bromo-n-n-dimethylaniline-97-thermo-scientific/AAL1727906
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10854~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2007:50:46~~4-Bromo-N%20N-dimethylaniline~~
https://www.fishersci.com/store/msds?partNumber=AAL17279&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/p/B6378
https://www.fishersci.com/store/msds?partNumber=AAL17279&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.fishersci.com/store/msds?partNumber=AAL17279&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL17279&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Seek immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Call a physician or poison control center
immediately.[1][5]

Workflow for Safe Handling of 3-Bromo-N,N-
dimethylaniline
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Safe Handling Workflow for 3-Bromo-N,N-dimethylaniline
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Caption: Workflow for the safe handling of 3-Bromo-N,N-dimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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